2-((5-(4-(4-isopropoxybenzoyl)piperazin-1-yl)-1,3,4-thiadiazol-2-yl)thio)-N-methylacetamide

• IUPAC Name: N-methyl-2-[[5-[4-(4-propan-2-yloxybenzoyl)piperazin-1-yl]-1,3,4-thiadiazol-2-yl]sulfanyl]acetamide
• InChI: InChI=1S/C19H25N5O3S2/c1-13(2)27-15-6-4-14(5-7-15)17(26)23-8-10-24(11-9-23)18-21-22-19(29-18)28-12-16(25)20-3/h4-7,13H,8-12H2,1-3H3,(H,20,25)
• InChI Key: AALFEJJBUOSANW-UHFFFAOYSA-N
• Canonical SMILES: CC(C)OC1=CC=C(C=C1)C(=O)N2CCN(CC2)C3=NN=C(S3)SCC(=O)NC
• Molecular Formula: C19H25N5O3S2
• Molecular Weight: 435.6 g/mol

Description

2-((5-(4-(4-isopropoxybenzoyl)piperazin-1-yl)-1,3,4-thiadiazol-2-yl)thio)-N-methylacetamide is a useful research compound. Its molecular formula is C19H25N5O3S2 and its molecular weight is 435.56. The purity is usually 95%.
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Scientific Research Applications

Synthesis and Biological Activities

Novel 1,3,4-thiadiazole amide compounds, including those containing piperazine, have been synthesized with the intent of discovering new biological activities. These compounds have demonstrated inhibitory effects on specific bacteria and have shown potential antiviral activity against tobacco mosaic virus (Xia, 2015). This indicates the broader applicability of such compounds in combating microbial and viral infections.

Antimicrobial and Analgesic Agents

Research on novel benzodifuranyl derivatives, including triazines and thiadiazoles, has shown significant anti-inflammatory and analgesic activities. These compounds exhibit high inhibitory activity on cyclooxygenase-2 (COX-2), with notable analgesic and anti-inflammatory effects, highlighting their potential as therapeutic agents for inflammation and pain management (Abu‐Hashem et al., 2020).

Antileishmanial Activity

1,3,4-Thiadiazole derivatives have been evaluated for their in vitro leishmanicidal activity, revealing strong activity against Leishmania major promastigotes. Some compounds were significantly more effective than the reference drug, pentostam, suggesting their potential as antileishmanial agents (Foroumadi et al., 2005).

Antimicrobial Evaluation

The antimicrobial evaluation of 5-phenyl-5H-thiazolo[4,3-b][1,3,4]thiadiazole systems has demonstrated the synthesis of compounds with promising antimicrobial properties. These findings suggest the potential use of these compounds in the development of new antimicrobial agents (Hamama et al., 2017).

Catalytic N-formylation and Antimicrobial Agents

Piperazine-based 2-benzothiazolylimino-4-thiazolidinones, synthesized through catalytic N-formylation, have been identified as promising antimicrobial agents with significant in vitro activity against bacteria and fungi. This research suggests the potential application of these compounds in treating infectious diseases (Patel & Park, 2015).